Cas no 12221-10-2 (1H-Indazole-3-diazonium,6-chloro-)
12221-10-2 structure
Product Name:1H-Indazole-3-diazonium,6-chloro-
CAS No:12221-10-2
MF:C7H4ClN4
MW:179.586459159851
CID:211552
PubChem ID:165358725
Update Time:2025-04-19
1H-Indazole-3-diazonium,6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-diazonium,6-chloro-
- 6-Chloro-1H-indazole-3-diazonium
- LogP
- DTXSID201303130
- 12221-10-2
-
- Inchi: 1S/C7H4ClN4/c8-4-1-2-5-6(3-4)11-12-7(5)10-9/h1-3H,(H,11,12)/q+1
- InChI Key: XTEKJGQVDSPGMY-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C([N+]#N)=NNC=2C=1
Computed Properties
- Exact Mass: 178.00479
- Monoisotopic Mass: 179.0124488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 53.93
1H-Indazole-3-diazonium,6-chloro- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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